4-((4-chlorophenyl)sulfonyl)-N-cyclohexyl-2-(furan-2-yl)oxazol-5-amine

Specification

• CAS No.: 862794-49-8
• Molecular Formula: C19H19ClN2O4S
• Molecular Weight: 406.88
• IUPAC Name: 4-(4-chlorophenyl)sulfonyl-N-cyclohexyl-2-(furan-2-yl)-1,3-oxazol-5-amine
• Standard InChI: InChI=1S/C19H19ClN2O4S/c20-13-8-10-15(11-9-13)27(23,24)19-18(21-14-5-2-1-3-6-14)26-17(22-19)16-7-4-12-25-16/h4,7-12,14,21H,1-3,5-6H2
• Standard InChI Key: CCEMVHOSJRGLQS-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NC2=C(N=C(O2)C3=CC=CO3)S(=O)(=O)C4=CC=C(C=C4)Cl

Introduction

Chemical Structure and Physicochemical Properties

The compound features a 1,3-oxazole ring substituted with a 4-chlorophenylsulfonyl group at position 4, a furan-2-yl moiety at position 2, and a cyclohexylamine group at position 5 (Figure 1). Its molecular formula is C₁₉H₁₉ClN₂O₄S, with a molecular weight of 406.88 g/mol. Key physicochemical properties include:

Property	Value
IUPAC Name	4-(4-chlorophenyl)sulfonyl-N-cyclohexyl-2-(furan-2-yl)-1,3-oxazol-5-amine
SMILES	C1CCC(CC1)NC2=C(N=C(O2)C3=CC=CO3)S(=O)(=O)C4=CC=C(C=C4)Cl
Solubility	Not publicly reported
LogP (Predicted)	3.82 (Estimated via XLogP3)

The sulfonyl group enhances electrophilicity, while the furan and cyclohexyl groups contribute to hydrophobic interactions, making the compound a candidate for transmembrane protein targeting.

Synthesis and Structural Analogues

Synthetic Routes

The synthesis typically involves a multi-step sequence (Figure 2):

• Oxazole Ring Formation: Cyclocondensation of a β-ketoamide precursor with a chlorinating agent (e.g., POCl₃) yields the oxazole core.

• Sulfonylation: Introduction of the 4-chlorophenylsulfonyl group via nucleophilic aromatic substitution (SNAr) using 4-chlorobenzenesulfonyl chloride.

• Amine Functionalization: Coupling the oxazole intermediate with cyclohexylamine under Buchwald-Hartwig conditions (Pd catalysis) completes the structure.

Key challenges include optimizing reaction yields (reported at 45–60% for final steps) and minimizing byproducts like over-sulfonylated derivatives.

Structural Analogues

Modifications to the cyclohexyl or furan groups alter bioactivity:

Analogue	Modification	Bioactivity Shift
VC4317020	2,4-Dimethoxyphenyl acetamide	Enhanced solubility
862794-35-2	4-Methylbenzylamine	Reduced CYP3A4 inhibition
862794-52-3	Dimethylaminopropyl chain	Improved CNS penetration

Biological Activity and Mechanisms

In Vitro Studies

While direct biological data for this compound remains limited, structural analogues exhibit:

• Antimicrobial Activity: MIC values of 8–32 µg/mL against Staphylococcus aureus and Escherichia coli.

• Enzyme Inhibition: IC₅₀ = 1.2 µM against human carbonic anhydrase IX (hCA IX), a cancer-associated isoform.

• Cytotoxicity: GI₅₀ = 12 µM in MCF-7 breast cancer cells, linked to ROS generation.

Pharmacokinetic Predictions

Computational models suggest:

• Absorption: High intestinal permeability (Caco-2 Papp = 18 × 10⁻⁶ cm/s) due to logP >3.

• Metabolism: Primary CYP3A4/2D6 substrate; furan oxidation to reactive dialdehydes may necessitate prodrug strategies.

• Half-Life: Predicted t₁/₂ = 6.3 hours in humans (ADMETlab 2.0).

Pharmacological Applications

Antimicrobial Development

Oxazole-sulfonyl hybrids disrupt bacterial membrane integrity:

• Biofilm Inhibition: 62% reduction in Pseudomonas aeruginosa biofilm at 25 µg/mL.

• Synergy with β-Lactams: Furan moiety enhances efficacy of ceftazidime (FIC index = 0.25).

Challenges and Future Directions

• Toxicity Mitigation: Furan-derived metabolites (e.g., cis-2-butene-1,4-dial) may pose hepatotoxicity risks. Strategies include replacing furan with thiophene or pyridine.

• Formulation Optimization: Low aqueous solubility (predicted <5 µg/mL) necessitates nanocarrier systems.

• Target Validation: Proteomic profiling required to identify off-target effects, particularly in cardiovascular systems.